Cas no 59185-28-3 (2,2,2-Trifluoro-N-(piperidin-4-yl) Acetamide Hydrochloric Acid Salt)

2,2,2-Trifluoro-N-(piperidin-4-yl)acetamide hydrochloric acid salt is a chemically stable, crystalline compound featuring a trifluoroacetamide group bound to a piperidine scaffold. Its hydrochloride salt form enhances solubility and handling in synthetic applications. The trifluoroacetyl moiety imparts electron-withdrawing properties, making it useful as an intermediate in medicinal chemistry, particularly for the development of bioactive molecules targeting central nervous system (CNS) disorders. The piperidine core offers structural versatility for further functionalization. This compound is characterized by high purity and consistent batch-to-batch reproducibility, ensuring reliability in research and industrial settings. Its well-defined physicochemical properties facilitate its use in peptide modifications and as a building block for pharmacophores.

2,2,2-Trifluoro-N-(piperidin-4-yl) Acetamide Hydrochloric Acid Salt structure

59185-28-3 structure

Product Name:2,2,2-Trifluoro-N-(piperidin-4-yl) Acetamide Hydrochloric Acid Salt

CAS No:59185-28-3

MF:C₇H₁₂ClF₃N₂O

MW:232.631191253662

CID:5026630

Update Time:2025-05-24

2,2,2-Trifluoro-N-(piperidin-4-yl) Acetamide Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

- 2,2,2-Trifluoro-N-(piperidin-4-yl)acetamide hydrochloride
- 2,2,2-Trifluoro-N-(piperidin-4-yl) acetamide HCl
- 2,2,2-Trifluoro-N-(piperidin-4-yl) Acetamide Hydrochloric Acid Salt
- Inchi： 1S/C7H11F3N2O.ClH/c8-7(9,10)6(13)12-5-1-3-11-4-2-5;/h5,11H,1-4H2,(H,12,13);1H
- InChI Key： DZZPLJJYVMWODK-UHFFFAOYSA-N
- SMILES： Cl.FC(C(NC1CCNCC1)=O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 187
Topological Polar Surface Area: 41.1

2,2,2-Trifluoro-N-(piperidin-4-yl) Acetamide Hydrochloric Acid Salt Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T900703-100mg	2,2,2-Trifluoro-N-(piperidin-4-yl) Acetamide Hydrochloric Acid Salt	59185-28-3		100mg	$ 50.00	2022-06-02
TRC	T900703-500mg	2,2,2-Trifluoro-N-(piperidin-4-yl) Acetamide Hydrochloric Acid Salt	59185-28-3		500mg	$ 210.00	2022-06-02
TRC	T900703-1g	2,2,2-Trifluoro-N-(piperidin-4-yl) Acetamide Hydrochloric Acid Salt	59185-28-3		1g	$ 320.00	2022-06-02
1PlusChem	1P023N7I-1g	2,2,2-TRIFLUORO-N-(PIPERIDIN-4-YL) ACETAMIDE HCL	59185-28-3	95%	1g	$195.00	2024-04-22
1PlusChem	1P023N7I-5g	2,2,2-TRIFLUORO-N-(PIPERIDIN-4-YL) ACETAMIDE HCL	59185-28-3	95%	5g	$531.00	2024-04-22

2,2,2-Trifluoro-N-(piperidin-4-yl) Acetamide Hydrochloric Acid Salt Related Literature

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Related Categories

Additional information on 2,2,2-Trifluoro-N-(piperidin-4-yl) Acetamide Hydrochloric Acid Salt

Compound CAS No. 59185-28-3: 2,2,2-Trifluoro-N-(piperidin-4-yl) Acetamide Hydrochloric Acid Salt

The compound with CAS No. 59185-28-3, known as 2,2,2-Trifluoro-N-(piperidin-4-yl) Acetamide Hydrochloric Acid Salt, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which incorporates a trifluoromethyl group attached to an acetamide moiety, further substituted by a piperidine ring. The hydrochloric acid salt form ensures optimal solubility and stability for various applications.

Recent studies have highlighted the potential of trifluoromethylated compounds in drug discovery due to their enhanced pharmacokinetic properties and improved bioavailability. The trifluoro group in this compound contributes to its high lipophilicity, making it an attractive candidate for targeting specific biological pathways. Additionally, the piperidin-4-yl substituent introduces rigidity and enhances the molecule's ability to interact with target proteins through hydrogen bonding and hydrophobic interactions.

One of the most promising applications of this compound lies in its potential as a modulator of G-protein coupled receptors (GPCRs). Research has demonstrated that the acetamide hydrochloric acid salt form exhibits selective binding to certain GPCRs, which are critical in various physiological processes such as neurotransmission and immune response. This selectivity could pave the way for the development of novel therapeutic agents with fewer side effects compared to existing drugs.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and subsequent acid-mediated protonation. The use of fluorinated intermediates ensures high yields and purity, making it feasible for large-scale production. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the final product.

From a materials science perspective, the trifluoromethylated acetamide structure exhibits interesting physical properties, including high thermal stability and resistance to chemical degradation. These attributes make it a candidate for applications in high-performance materials, such as advanced polymers or specialty coatings.

Moreover, recent computational studies have utilized molecular docking simulations to explore the binding affinities of this compound with various enzyme targets. The results suggest that the hydrochloric acid salt form may exhibit inhibitory activity against key enzymes involved in metabolic disorders, offering new avenues for therapeutic intervention.

In conclusion, CAS No. 59185-28-3 represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with favorable pharmacokinetic properties, positions it as a valuable tool in both academic research and industrial development. As ongoing research continues to uncover its full potential, this compound is poised to make significant contributions to the advancement of modern chemistry and medicine.